Cas no 709007-51-2 (2-Propenoic acid,3-(3,4,5-trihydroxyphenyl)-, ethyl ester, (2E)-)

• Product Name: 2-Propenoic acid,3-(3,4,5-trihydroxyphenyl)-, ethyl ester, (2E)-
• CAS No: 709007-51-2
• MF: C₁₁H₁₂O₅
• MW: 224.209983825684
• CID: 557761
• PubChem ID: 24816381
• Update Time: 2025-04-19

2-Propenoic acid,3-(3,4,5-trihydroxyphenyl)-, ethyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-(3,4,5-trihydroxyphenyl)-, ethyl ester, (2E)-
• Ethyltrans-3,4,5-trihydroxycinnamate
• 2-Propenoic acid, 3-(3,4,5-trihydroxyphenyl)-, ethyl ester, (2E)- (9CI)
• 709007-51-2
• trans-ethyl 3-(3,4,5-trihydroxyphenyl)-2-propenoate
• CHEMBL2337631
• Ethyl (2E)-3-(3,4,5-trihydroxyphenyl)-2-propenoate
• DTXSID901230031

• Inchi： 1S/C11H12O5/c1-2-16-10(14)4-3-7-5-8(12)11(15)9(13)6-7/h3-6,12-13,15H,2H2,1H3/b4-3+
• InChI Key： IBBPTXFHLRTGAW-ONEGZZNKSA-N
• SMILES： CCOC(/C=C/C1C=C(O)C(O)=C(O)C=1)=O

Computed Properties

• Exact Mass: 224.06846
• Monoisotopic Mass: 224.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87A^2
• XLogP3: 1.5

Experimental Properties

• PSA: 86.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives